Cas no 877133-12-5 (1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
• CAS No: 877133-12-5
• MF: C₈H₁₁FN₂O
• MW: 170.184145212173
• CID: 1909523
• PubChem ID: 54775516
• Update Time: 2025-04-21

1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 1-(2-fluoroethyl)-3,5-dimethyl-
• 1-(2-fluoroethyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
• IDEKTUKLDOASPX-UHFFFAOYSA-N
• SCHEMBL4470702
• 877133-12-5
• AKOS005264808
• STL584779
• CS-0349939
• EN300-109159
• 1-(2-fluoroethyl)-3,5-dimethylpyrazole-4-carbaldehyde

• Inchi： 1S/C8H11FN2O/c1-6-8(5-12)7(2)11(10-6)4-3-9/h5H,3-4H2,1-2H3
• InChI Key： IDEKTUKLDOASPX-UHFFFAOYSA-N
• SMILES： FCCN1C(C)=C(C=O)C(C)=N1

Computed Properties

• Exact Mass: 170.08554114g/mol
• Monoisotopic Mass: 170.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 34.9Ų